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Compound of Interest

Compound Name: Spinosyn D

Cat. No.: B165685

The proper disposal of Spinosyn D, a component of the biopesticide Spinosad, is critical for
ensuring laboratory safety and environmental protection.[1][2] Due to its high toxicity to aquatic
organisms, specific procedures must be followed to prevent its release into the environment.[3]
This guide provides detailed, step-by-step instructions for the safe handling and disposal of
Spinosyn D waste in a research or laboratory setting, in accordance with established safety
and regulatory standards.

Regulatory Framework

In the United States, the disposal of pesticides like Spinosyn D is governed by federal laws,
primarily the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource
Conservation and Recovery Act (RCRA).[4][5][6] While FIFRA regulates pesticides until they
are designated as waste, RCRA ensures the responsible management of that hazardous
waste.[4][5] It is crucial to remember that state and local regulations can be more stringent than
federal requirements.[7] Therefore, always consult your institution's Environmental Health and
Safety (EHS) department and local authorities for specific guidance.

Pre-Disposal Handling and Safety

Before disposal, proper handling and storage are essential to minimize risks.

Personal Protective Equipment (PPE): When handling Spinosyn D waste, wear appropriate
PPE, including:
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o Chemical-resistant gloves (e.g., nitrile).[8]
o Safety goggles with side-shields.[8]

e Alab coat or other protective clothing.[8]
Storage:

» Store Spinosyn D waste in its original or a suitable, tightly closed, and clearly labeled
container.[8]

» Keep the waste container in a cool, dry, and well-ventilated area, separate from incompatible
materials.[8]

» Do not contaminate water, food, or feed during storage.[8]

Spill Management:

In case of a spill, avoid breathing dust or vapors.[8]

Mechanically collect the spilled material using spark-proof tools and place it in a suitable
container for disposal.[8]

Prevent the spill from entering drains, sewers, or watercourses.[3][8]

Collect any spillage, as it is very toxic to aquatic life.[3]

Step-by-Step Disposal Procedures

The primary principle for Spinosyn D disposal is to avoid environmental release.[3] Never
discharge Spinosyn D or its containers into drains, sewers, or water bodies.[3][8]

Step 1: Waste Classification Identify the type of Spinosyn D waste you are handling:
e Unused or Expired Product: Pure Spinosyn D or concentrated solutions.

» Contaminated Materials: Items such as gloves, bench paper, pipette tips, or labware that
have come into contact with Spinosyn D.
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o Empty Containers: Original packaging that held Spinosyn D.

Step 2: Disposal of Unused Product and Contaminated Materials The recommended method
for disposing of Spinosyn D waste is through a licensed hazardous waste contractor.

o Segregate Waste: Keep Spinosyn D waste separate from other chemical waste streams
unless instructed otherwise by your EHS department.

o Package Securely: Place all waste, including contaminated solids, into a designated
hazardous waste container. Ensure the container is sealed and properly labeled.

e Arrange for Pickup: Contact your institution's EHS office to schedule a pickup by a licensed
chemical waste disposal company. These companies are equipped to handle and transport
hazardous materials for disposal via methods like controlled incineration with flue gas
scrubbing.[8]

o Check Local Programs: In some regions, programs often called "Clean Sweep" are available
for pesticide disposal, which may be an option for commercial or research institutions.[4]

Step 3: Managing Empty Containers Properly rinsed containers may be disposed of as non-
hazardous waste or recycled, depending on local regulations.

» Triple Rinse the Container:

o Fill the empty container about one-quarter full with a suitable solvent (e.g., water, as
specified on the product label or by your EHS department).

o Secure the cap and shake vigorously for 30 seconds.

o Pour the rinsate (the rinse water) into a hazardous waste container for later disposal. Do
not pour it down the drain.[7]

o Repeat this rinsing procedure two more times.[9]
o Render Unusable: After triple-rinsing, puncture the container to prevent reuse.[8]

» Final Disposal: The rinsed and punctured container can typically be disposed of in a sanitary
landfill or offered for recycling if programs are available.[8][9] Confirm this with your local
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waste authority.

Spinosyn D Safety and Regulatory Profile

The following table summarizes key quantitative data for Spinosyn D and its parent mixture,
Spinosad.
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Parameter Value / Information Source(s)
Identifiers

CAS Number 131929-63-0 [3]

UN Number UN3077 [3]

GHS Hazard Information

Hazard Pictogram GHS09 (Environment) [3]

Signal Word Warning [3]

H400: Very toxic to aquatic
Hazard Statements life.H410: Very toxic to aquatic [3]

life with long lasting effects.

P273: Avoid release to the

environment.P391: Collect
Precautionary Statements spillage.P501: Dispose of [3]

contents/container in

accordance with regulations.

Toxicology (Spinosad)

Oral LDso (Rat) >5,000 mg/kg [10]

Inhalation LCso (Rat) >5.0 mg/L for 4 hours [10]

Environmental Fate

Slightly to highly toxic to
Aquatic Toxicity aguatic organisms, depending [2][11][12]
on the species.

) ) 9 to 17 days (rapidly broken
Soil Half-life ) [2]
down by microbes).

] <1 day in the presence of
Water Half-life ] [2][12]
sunlight.

Visualized Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Spinosyn D waste generated in a laboratory setting.

Identify Waste Type

Is the container empty?

Empty Container

Unused Product or
Contaminated Materials

Triple-Rinse Container

Collect Rinsate as

Hazardous Waste Puncture Container

Package as Hazardous Waste

Dispose/Recycle Container per
Local Regulations

Contact EHS for Pickup
by Licensed Contractor

Disposal Complete
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Caption: Decision workflow for Spinosyn D waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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